Cas no 325721-36-6 (3,6-dichloro-N-4-(piperidine-1-sulfonyl)phenyl-1-benzothiophene-2-carboxamide)

• Product Name: 3,6-dichloro-N-4-(piperidine-1-sulfonyl)phenyl-1-benzothiophene-2-carboxamide
• CAS No: 325721-36-6
• MF: C₂₀H₁₈Cl₂N₂O₃S₂
• MW: 469.404520511627
• CID: 6437176
• PubChem ID: 2140065
• Update Time: 2025-07-15

3,6-dichloro-N-4-(piperidine-1-sulfonyl)phenyl-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3,6-dichloro-N-4-(piperidine-1-sulfonyl)phenyl-1-benzothiophene-2-carboxamide
• 325721-36-6
• 3,6-dichloro-N-(4-(piperidin-1-ylsulfonyl)phenyl)benzo[b]thiophene-2-carboxamide
• 3,6-dichloro-N-(4-piperidin-1-ylsulfonylphenyl)-1-benzothiophene-2-carboxamide
• 3,6-DICHLORO-N-[4-(PIPERIDINE-1-SULFONYL)PHENYL]-1-BENZOTHIOPHENE-2-CARBOXAMIDE
• Z30227994
• F1483-0015
• AKOS001028414
• Oprea1_489462

• Inchi： 1S/C20H18Cl2N2O3S2/c21-13-4-9-16-17(12-13)28-19(18(16)22)20(25)23-14-5-7-15(8-6-14)29(26,27)24-10-2-1-3-11-24/h4-9,12H,1-3,10-11H2,(H,23,25)
• InChI Key： HTNPAYUDGMFVLR-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(=CC=2SC=1C(NC1C=CC(=CC=1)S(N1CCCCC1)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 468.0135902g/mol
• Monoisotopic Mass: 468.0135902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 103Ų

Additional information on 3,6-dichloro-N-4-(piperidine-1-sulfonyl)phenyl-1-benzothiophene-2-carboxamide

Introduction to 3,6-dichloro-N-4-(piperidine-1-sulfonyl)phenyl-1-benzothiophene-2-carboxamide (CAS No. 325721-36-6)

3,6-dichloro-N-4-(piperidine-1-sulfonyl)phenyl-1-benzothiophene-2-carboxamide, identified by its CAS number 325721-36-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its benzothiophene core, which is a fused heterocyclic system consisting of a benzene ring and a thiophene ring. The presence of multiple substituents, including chlorine atoms at the 3 and 6 positions, a piperidine-1-sulfonyl group at the 4-position of the phenyl ring, and a carboxamide functionality at the 2-position of the benzothiophene ring, imparts unique chemical and biological properties to this molecule.

The structural features of 3,6-dichloro-N-4-(piperidine-1-sulfonyl)phenyl-1-benzothiophene-2-carboxamide make it an intriguing candidate for further exploration in drug discovery. The benzothiophene scaffold is well-known for its role in various bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. The introduction of electron-withdrawing groups such as chlorine atoms enhances the lipophilicity and metabolic stability of the compound, while the piperidine-1-sulfonyl moiety introduces a hydrogen bond donor capability, which can be crucial for binding to biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Among these, benzothiophene derivatives have emerged as particularly promising candidates due to their ability to modulate various biological pathways. The compound 3,6-dichloro-N-4-(piperidine-1-sulfonyl)phenyl-1-benzothiophene-2-carboxamide represents an advanced structural motif that combines multiple pharmacophoric elements into a single molecule. This design approach has been widely adopted in modern drug discovery programs, where multifunctional compounds are sought to achieve higher efficacy and reduced side effects.

One of the most compelling aspects of 3,6-dichloro-N-4-(piperidine-1-sulfonyl)phenyl-1-benzothiophene-2-carboxamide is its potential as a scaffold for further derivatization. The presence of reactive sites such as the carboxamide group and the sulfonyl group allows for chemical modifications that can fine-tune its biological activity. For instance, modifications to the piperidine ring can alter its solubility and pharmacokinetic properties, while changes to the benzothiophene core can influence its binding affinity to specific biological targets. These attributes make this compound an excellent starting point for structure-based drug design.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in developing new therapeutics. Benzothiophene derivatives, in particular, have been extensively studied for their potential applications in treating various diseases. The compound 3,6-dichloro-N-4-(piperidine-1-sulfonyl)phenyl-1-benzothiophene-2-carboxamide is no exception and has been investigated for its potential role in modulating pathways associated with inflammation and cancer. Preliminary studies suggest that this molecule may exhibit inhibitory activity against certain enzymes involved in these pathways.

Advances in computational chemistry have also played a pivotal role in understanding the molecular interactions of 3,6-dichloro-N-4-(piperidine-1-sulfonyl)phenyl-1-benzothiophene-2-carboxamide with biological targets. Molecular docking simulations have been used to predict how this compound might bind to proteins such as kinases and transcription factors. These simulations have provided valuable insights into the binding modes and key interactions that contribute to its biological activity. Such computational approaches are now integral to drug discovery pipelines, enabling researchers to rapidly screen large libraries of compounds for potential hits.

In addition to computational studies, experimental investigations have also been conducted to validate the biological potential of 3,6-dichloro-N-4-(piperidine-1-sulfonyl)phenyl-1-benzothiophene-2-carboxamide. In vitro assays have been performed to assess its activity against various enzymatic targets relevant to inflammation and cancer. These assays have revealed promising results, indicating that this compound may indeed possess therapeutic value. Further preclinical studies are warranted to fully elucidate its mechanism of action and therapeutic potential.

The synthesis of 3,6-dichloro-N-4-(piperidine-1-sulfonyl)phenyl-1-benzothiophene-2-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful selection of reaction conditions and reagents to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework efficiently. The successful synthesis of this compound underscores the growing capability of synthetic chemists to create intricate molecular structures tailored for specific biological applications.

The impact of 3,6-dichloro-N-4-(piperidine-1-sulfonyl)phenyl-1-benzothiophene-2-carboxamide extends beyond academic research; it also holds promise for industrial applications in pharmaceutical development. Companies specializing in drug discovery are increasingly interested in novel heterocyclic compounds like this one due to their potential therapeutic benefits. As more data becomes available on its biological activity and pharmacokinetic properties, it is likely that this compound will attract further investment from both academic institutions and industry partners.

In conclusion,3,6-dichloro-N-4-(piperidine--sulfonyl)phenyl--benzothiophene--carboxamide (CAS No.--325721--36--6) is a structurally complex organic compound with significant potential as a therapeutic agent. Its unique chemical features make it an attractive candidate for further exploration in drug discovery programs targeting inflammation and cancer-related pathways. With ongoing research efforts aimed at elucidating its mechanism of action and optimizing its pharmacological properties, this compound is poised to make meaningful contributionsto medicinal chemistryand human health.